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Compound of Interest

Compound Name: N-ethoxy-2-hydroxyacetamide
CAS No.: 1849256-71-8
Cat. No.: B2411685
. J

Chemical Identity & Hazard Profiling

Substance: N-ethoxy-2-hydroxyacetamide Chemical Structure: HO-CH2z-C(=0)-NH-O-
CH2CHs Functional Class:O-Alkyl Hydroxamic Acid / Glycolic Acid Derivative Primary
Application: Pharmaceutical intermediate (prodrug synthesis, chelating agent precursors).[1][2]

Hazard Assessment (Read-Across Methodology)

Since specific SDS data is often limited for this intermediate, safety protocols are derived from
the Hydroxamic Acid Derivative Class profile:
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Justification (Analogue

Hazard Category Risk Level
Data)

Structural analog N-
hydroxyacetamide (CAS 546-
88-3) is a known teratogen
(H360).[1] The N-O bond is a
structural alert for

Reproductive Toxicity High

mutagenicity.[1]

Hydroxamic acids are often
toxic to aquatic life (H410) due

Aquatic Toxicity High _ _
to metal chelation properties.

[1]

Stable under ambient

conditions but susceptible to
Reactivity Moderate hydrolysis in strong

acids/bases.[1] Combustible

organic solid/liquid.[1][3]

Potential skin and severe eye

Acute Toxicity Moderate o
irritant (H315, H319).[1][4]

Core Directive: Disposal Workflow

The Golden Rule: Never dispose of N-ethoxy-2-hydroxyacetamide down the drain.[1] Its
potential aquatic toxicity and stability against hydrolysis make it a persistent environmental
pollutant.[1]

Primary Disposal Method: High-Temperature
Incineration

Waste Stream: Non-Halogenated Organic Solvent/Solid Waste.[1] RCRA Classification: Not
specifically listed (P or U list), but must be characterized as Toxic (DO03) if reactivity is
suspected, or general Ignitable (D001) if in flammable solvent.[1]

Step-by-Step Disposal Protocol
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e Segregation & Collection:

o Solids: Collect pure substance or contaminated solids (gloves, weighing boats) in a yellow
biohazard/chemical waste bag or a wide-mouth HDPE jar.[1]

o Liquids (Mother Liquor): Collect reaction mixtures in a dedicated solvent waste carboy
(HDPE or Glass).[1]

o Labeling: Label clearly as "Non-Halogenated Organic Waste - Contains N-ethoxy-2-
hydroxyacetamide - Potential Reprotoxin."

o Container Compatibility:
o Recommended: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1]

o Avoid: Metal containers (Iron/Aluminum) if the solution is acidic, as hydroxamic acids can
chelate metals, potentially leaching the container integrity over time.[1]

¢ Final Destruction:

o Transfer to a licensed hazardous waste facility for rotary kiln incineration.[1] This ensures
thermal destruction of the N-O bond (>850°C), preventing the formation of toxic
hydroxylamine byproducts.[1]

Operational Logic: Decision Matrix

The following diagram illustrates the decision logic for handling waste streams containing this
compound.
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Figure 1: Waste stream segregation logic for N-ethoxy-2-hydroxyacetamide, prioritizing

incineration.

Emergency Procedures: Spills & Exposure

Because this compound is a potential reproductive toxin, spill cleanup requires Level C PPE
(Respirator + Tyvek).[1]
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Spill Cleanup Protocol (Self-Validating System)

Isolate: Evacuate the immediate area (15 ft radius) and post "Do Not Enter" signage.[1]

Protect: Don double nitrile gloves (0.11 mm min), safety goggles, and an N95 or P100
respirator.[1]

Contain:

o Solid Spill: Cover with wet paper towels to prevent dust generation.[1]
o Liquid Spill: Encircle with universal absorbent pads or vermiculite.[1]
Deactivate (Optional but Recommended):

o While incineration is preferred, surface residues can be deactivated using a mild oxidation
solution (10% Bleach) to cleave the amide bond, followed by a water rinse.[1] Note: Do not
mix bleach with the bulk waste stream; this is for surface wiping only.[1]

Disposal: Place all cleanup materials into the solid waste stream (Yellow Bag) for
incineration.

References & Authority

This guide synthesizes regulatory standards and chemical property data from the following

authoritative sources:

European Chemicals Agency (ECHA).Substance Information: Acetohydroxamic Acid
(Analogue).[1] Available at: [Link][1]

PubChem.Compound Summary: 2-Hydroxyacetamide (Glycolamide).[1] National Library of
Medicine.[1] Available at: [Link][1]

U.S. EPA.Resource Conservation and Recovery Act (RCRA) Orientation Manual.[1]
Available at: [Link][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxyacetamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2411685#n-ethoxy-2-hydroxyacetamide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b2411685?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyacetamide
https://file.chemscene.com/pdf/UsaMSDS/MSDSUSACS-0139257.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11006&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-N-hydroxyacetimidate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-N-hydroxyacetimidate
https://www.benchchem.com/product/b2411685#n-ethoxy-2-hydroxyacetamide-proper-disposal-procedures
https://www.benchchem.com/product/b2411685#n-ethoxy-2-hydroxyacetamide-proper-disposal-procedures
https://www.benchchem.com/product/b2411685#n-ethoxy-2-hydroxyacetamide-proper-disposal-procedures
https://www.benchchem.com/product/b2411685#n-ethoxy-2-hydroxyacetamide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2411685?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2411685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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